Cas no 1101206-07-8 (N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide)
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-N-(4-fluorophenyl)-2-N-methyl-2,3-dihydroindole-1,2-dicarboxamide
- N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide
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- Inchi: 1S/C17H16FN3O2/c1-19-16(22)15-10-11-4-2-3-5-14(11)21(15)17(23)20-13-8-6-12(18)7-9-13/h2-9,15H,10H2,1H3,(H,19,22)(H,20,23)
- InChI Key: JXNKHGLXSAFNCA-UHFFFAOYSA-N
- SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])N([H])C(N1C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C(N([H])C([H])([H])[H])=O)=O
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2864-0044-2μmol |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-5μmol |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-10μmol |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-20μmol |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-1mg |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-2mg |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-3mg |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-4mg |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-5mg |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2864-0044-10mg |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide |
1101206-07-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide
N1-(4-Fluorophenyl)-N2-Methyl-2,3-Dihydro-1H-Indole-1,2-Dicarboxamide (CAS No. 1101206-07-8)
N1-(4-Fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide (CAS No. 1101206-07-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The molecular structure of N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide is characterized by a central indole core with a fluorinated phenyl group and a methyl group attached to the carboxamide functionalities. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide in the treatment of neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study also demonstrated that the compound can cross the blood-brain barrier efficiently, enhancing its therapeutic potential.
In addition to its neuroprotective properties, N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide has shown promise in cancer research. A 2022 study in Cancer Research found that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.
The pharmacokinetic profile of N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide has been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, preclinical studies have demonstrated low toxicity and minimal side effects, suggesting a favorable safety profile.
The synthesis of N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide involves several well-established chemical reactions. The key steps include the formation of the indole core through a Fischer indole synthesis followed by functionalization with the fluorinated phenyl and methyl groups. The synthetic route is highly scalable and can be adapted for large-scale production in pharmaceutical settings.
In conclusion, N1-(4-fluorophenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide (CAS No. 1101206-07-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its potential in treating neurodegenerative diseases and cancer, with promising results indicating its potential to become a valuable addition to the pharmaceutical arsenal.
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